3-Ethoxy-4-((3-methylbut-2-en-1-yl)oxy)benzaldehyde
Cat. No. B1416274
M. Wt: 234.29 g/mol
InChI Key: XRMYEOWPLMERRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07645753B2
Procedure details
The title compound was prepared analogously to intermediate 2 (4-methoxy-3-propoxy-benzaldehyde) by reaction of 3-ethoxy-4-hydroxy-benzaldehyde with 1-bromo-3-methyl-2-butene in DMF using K2CO3 as base. MS (ISN): 233.1 [M−H]−.
[Compound]
Name
intermediate 2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4]1[CH:5]=[C:6]([CH:9]=[CH:10][C:11]=1[OH:12])[CH:7]=[O:8])[CH3:2].Br[CH2:14][CH:15]=[C:16]([CH3:18])[CH3:17].C([O-])([O-])=O.[K+].[K+]>CN(C=O)C>[CH2:1]([O:3][C:4]1[CH:5]=[C:6]([CH:9]=[CH:10][C:11]=1[O:12][CH2:14][CH:15]=[C:16]([CH3:18])[CH3:17])[CH:7]=[O:8])[CH3:2] |f:2.3.4|
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Inputs
Step One
[Compound]
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Name
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intermediate 2
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
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Name
|
|
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Quantity
|
0 (± 1) mol
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Type
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reactant
|
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Smiles
|
C(C)OC=1C=C(C=O)C=CC1O
|
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
BrCC=C(C)C
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Name
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Quantity
|
0 (± 1) mol
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Type
|
solvent
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Smiles
|
CN(C)C=O
|
Step Two
|
Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
C(=O)([O-])[O-].[K+].[K+]
|
Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
C(C)OC=1C=C(C=O)C=CC1OCC=C(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
